N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide

• IUPAC Name: N-[4-(1,3-benzodioxol-5-yl)-1,3-thiazol-2-yl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C19H16N2O3S2/c1-12-2-5-14(6-3-12)25-10-18(22)21-19-20-15(9-26-19)13-4-7-16-17(8-13)24-11-23-16/h2-9H,10-11H2,1H3,(H,20,21,22)
• InChI Key: CXJGZTPGHIHORI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NC2=NC(=CS2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H16N2O3S2
• Molecular Weight: 384.5 g/mol

Description

The compound "N-(4-(benzo[d][1,3]dioxol-5-yl)thiazol-2-yl)-2-(p-tolylthio)acetamide" is not directly mentioned in the provided papers. However, the papers discuss various N-(benzothiazol-2-yl)acetamide derivatives with different substituents and their synthesis, biological activities, and physical properties. These derivatives are of significant interest due to their diverse pharmacological activities, including antibacterial, antitumor, anti-HIV, and anti-inflammatory properties .

Synthesis Analysis

The synthesis of N-(benzothiazol-2-yl)acetamide derivatives typically involves C-C coupling methodologies, often in the presence of Pd(0) catalysts, using various aryl boronic pinacol ester/acids . The structures of these compounds are usually confirmed by spectroscopic techniques such as 1H NMR, 13C NMR, and elemental analysis . The synthesis process can be tailored to introduce different substituents on the benzothiazole ring, which can significantly affect the biological activity of the compounds .

Molecular Structure Analysis

The molecular structure of N-(benzothiazol-2-yl)acetamide derivatives is characterized by the presence of the benzothiazole moiety and an acetamide group. The substituents on the benzothiazole ring can form various hydrogen bonding interactions, which can influence the compound's photophysical properties and biological activity . For example, the presence of a methoxy group can lead to hetero-intermolecular hydrogen bonding interactions with acetic acid .

Chemical Reactions Analysis

The chemical reactivity of N-(benzothiazol-2-yl)acetamide derivatives can be influenced by the substituents on the benzothiazole ring. These compounds can undergo further chemical reactions to introduce additional functional groups, such as hydrazinyl groups, which can enhance their antibacterial activity . The reactivity of these compounds can also be studied through their pKa values, which provide insight into the protonation states of different nitrogen atoms within the molecule .

Physical and Chemical Properties Analysis

The physical and chemical properties of N-(benzothiazol-2-yl)acetamide derivatives, such as their acidity constants (pKa), are determined using UV spectroscopic studies . These properties are crucial for understanding the pharmacokinetic behavior of the compounds. Additionally, the photophysical properties of these compounds can be studied by examining their hydrogen-bonded crystal structures, which can reveal information about their solid-state properties .

Scientific Research Applications

Antioxidant and Anti-inflammatory Applications

• N-(4-aryl-1,3-thiazol-2-yl)-2-(2,4-dioxo-1,3-thiazolidin-5-yl)acetamides and related derivatives exhibit significant anti-inflammatory and antioxidant activities. Specific compounds within this group demonstrated both antioxidant and anti-inflammatory properties in various assays (Satish Koppireddi et al., 2013).

Antibacterial and Antifungal Activities

• Compounds such as N-(benzo[d]thiazol-2-yl)-2-((2,4'-Dioxospiro[Indoline-3,2'-Thiazolidin]-3'-yl)Amino)Acetamide derivatives have demonstrated potent antibacterial activity against a range of Gram-positive and Gram-negative bacteria (Mayuri A. Borad et al., 2015).
• Another study found that N-(6-Arylbenzo[d]thiazol-2-acetamide derivatives possess antimicrobial activities against multiple bacterial and fungal strains, highlighting their potential as antimicrobial agents (N. Rezki, 2016).

Antitumor and Anticancer Properties

• N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives were synthesized and screened for antitumor activity against various human tumor cell lines, revealing considerable anticancer activity for some compounds (L. Yurttaş et al., 2015).

Other Biological Activities

• Some derivatives have shown inhibitory activity against α-glucosidase, an enzyme relevant in diabetes management (Satish Koppireddi et al., 2014).
• N-(1,3-benzo[d]thiazol-2-yl)-2-(2-oxo-2H-chromen-4-yl)acetamide derivatives exhibit anti-HIV activity, with some compounds showing promising results in inhibiting the virus (Dhairya Bhavsar et al., 2011).